Cas no 2229157-68-8 (4-(1-ethyl-1H-1,2,4-triazol-5-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1-ethyl-1H-1,2,4-triazol-5-yl)oxane-4-carboxylic acid
• CAS No: 2229157-68-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6335257
• PubChem ID: 165842371
• Update Time: 2025-10-05

4-(1-ethyl-1H-1,2,4-triazol-5-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-1,2,4-triazol-5-yl)oxane-4-carboxylic acid
• EN300-1779351
• 2229157-68-8

• Inchi： 1S/C10H15N3O3/c1-2-13-8(11-7-12-13)10(9(14)15)3-5-16-6-4-10/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： CBXVKXJKTDYRID-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=NC=NN2CC)CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 4-(1-ethyl-1H-1,2,4-triazol-5-yl)oxane-4-carboxylic acid

4-(1-Ethyl-1H-1,2,4-Triazol-5-yl)Oxane-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2229157-68-8, commonly referred to as 4-(1-Ethyl-1H-1,2,4-Triazol-5-yl)Oxane-4-Carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring with an oxane carboxylic acid moiety. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms, while the oxane carboxylic acid component introduces hydrophilic properties to the molecule. This combination makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole ring in this molecule contributes to its stability and bioavailability, making it a promising candidate for drug development. Researchers have explored its potential as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its role in anticancer therapy.

The synthesis of 4-(1-Ethyl-1H-1,2,4-Triazol-5-yl)Oxane-4-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the triazole ring. The ethyl group attached to the triazole enhances the lipophilicity of the molecule, which is crucial for its ability to cross cellular membranes. This property has been exploited in designing drug delivery systems where controlled release and targeted delivery are essential.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its oxane carboxylic acid group plays a critical role in modulating its solubility and permeability. Studies have indicated that it exhibits moderate clearance rates, which are advantageous for maintaining therapeutic concentrations over extended periods. These characteristics make it an attractive candidate for developing sustained-release formulations.

Moreover, the compound's ability to form hydrogen bonds due to its carboxylic acid group has been leveraged in designing peptide mimetics and bioisosteres. This feature is particularly valuable in mimicking natural substrates for enzyme inhibitors, thereby enhancing their potency and selectivity. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets accurately.

Another area where 4-(1-Ethyl-1H-1,2,4-Triazol-5-yl)Oxane-4-Carboxylic Acid has shown promise is in material science. Its rigid structure and ability to form supramolecular assemblies make it a potential candidate for designing advanced materials such as stimuli-responsive polymers and self-healing materials. Initial experiments have demonstrated its capability to form ordered nanostructures under specific conditions, which could be exploited for applications in nanotechnology.

In conclusion, CAS No 2229157-68-8, or 4-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Oxane-4-Carboxylic Acid, is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines stability with functional versatility, making it an invaluable tool for researchers in medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing both therapeutic development and technological innovation.